Ethyl 2-amino-6-methylbenzoate

• IUPAC Name: ethyl 2-amino-6-methylbenzoate
• InChI: InChI=1S/C10H13NO2/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4-6H,3,11H2,1-2H3
• InChI Key: PNABFOOCARYOBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC=C1N)C
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID20575780
• Molecular Weight: 179.22 g/mol
• CAS RN: 90259-52-2

Description

Ethyl 2-amino-6-methylbenzoate is an organic compound with the molecular formula C10H13NO2. It is also known by its IUPAC name, ethyl 2-amino-6-methylbenzoate. The compound is typically a colorless to yellow solid or liquid.

Molecular Structure Analysis

Ethyl 2-amino-6-methylbenzoate has a molecular weight of 179.22. The compound contains a total of 26 bonds, including 13 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, and 1 aromatic primary amine.

Physical And Chemical Properties Analysis

Ethyl 2-amino-6-methylbenzoate is typically stored in a dark place, under an inert atmosphere, at room temperature. It is a colorless to yellow solid or liquid.

Scientific Research Applications

Chemical Synthesis

. It is used in the synthesis of various other chemical compounds.

• .

Production of (Meth)Acrylates

. .

Production of Reactive Polymers

Ethyl 2-amino-6-methylbenzoate can be used in the production of reactive polymers. .

Synthesis of Functional Polymers

This compound can be used in the synthesis of functional polymers. .

Synthesis of Copolymers

Ethyl 2-amino-6-methylbenzoate can be used in the synthesis of copolymers. .

Safety and Hazards

The safety information for Ethyl 2-amino-6-methylbenzoate indicates that it is classified under GHS07, with a signal word of "Warning". The hazard statements include H302, and the precautionary statements include P280-P305+P351+P338.

Synthesis routes and methods

Procedure details

A reaction mixture of 185 g of ethyl 6-methyl-2-nitrobenzoate and 176 g of powdered iron in 343 mL of glacial acetic acid and 2200 mL of ethanol was heated at reflux for 5 hours. The reaction mixture was allowed to cool, diluted with excess water and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, filtered and concentrated to an orange oil 148.3 g.